Cas no 4695-62-9 ((+)-Fenchone)

• Product Name: (+)-Fenchone
• CAS No: 4695-62-9
• MF: C₁₀H₁₆O
• MW: 152.233443260193
• MDL: MFCD00070689
• CID: 330264
• PubChem ID: 1201521
• Update Time: 2025-06-08

(+)-Fenchone Chemical and Physical Properties

Names and Identifiers

• Bicyclo[2.2.1]heptan-2-one,1,3,3-trimethyl-, (1S,4R)-
• (+)-Fenchone
• Erbium powder
• FENCHONE, (+)-(AS)
• (-)-FENCHONE
• (1S)-1,3,3-trimethylbicyclo[2.2.1]heptan-2-on
• (S)-Fenchone
• 1,3,3-Trimethylbicyclo(2.2.1)heptan-2-one, (1S)-
• 2-Norbornanone, 1,3,3-trimethyl-, (+)-
• 2-Norbornanone, 1,3,3-trimethyl-, (1S,4R)-(+)-
• Bicyclo(2.2.1)heptan-2-one, 1,3,3-trimethyl-, (1S)-
• Bicyclo[2.2.1]heptan-2-one, 1,3,3-trimethyl-
• D(+)-Fenchone
• D-(+)-Fenchone
• d-1,3,3-Trimethyl-2-norbornanone
• d-1,3,3-Trimethyl-2-norcamphanone
• (+)-1,3,3-Trimethyl-2-norbornanone
• (1S)-Fenchone
• (S)-(+)-Fenchone

• MDL： MFCD00070689
• Inchi： 1S/C10H16O/c1-9(2)7-4-5-10(3,6-7)8(9)11/h7H,4-6H2,1-3H3
• InChI Key： LHXDLQBQYFFVNW-UHFFFAOYSA-N
• SMILES： CC1(C(=O)C2(CC1CC2)C)C
• BRN： 2206555

Computed Properties

• Exact Mass: 152.12018
• Monoisotopic Mass: 152.12
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 17.1

Experimental Properties

• Color/Form: A colorless oily liquid similar to camphor leaves, which turns pale yellow after long storage
• Density: 0.945 g/mL at 20 °C(lit.)
• Melting Point: 5-7 °C (lit.)
• Boiling Point: 63-65 °C/13 mmHg(lit.)
• Flash Point: Fahrenheit: 150.8 ° f < br / > Celsius: 66 ° C < br / >
• Refractive Index: n20/D 1.463
• Solubility: Slightly soluble (1.1 g/l) (25 º C),
• PSA: 17.07
• LogP: 2.40170
• Solubility: Soluble in absolute ethanol \ ether, insoluble in water
• Merck: 3968
• FEMA: 2479 | D-FENCHONE
• Specific Rotation: D20 +66.9°
• Color/Form: 2000 μg/mL in methanol
• Optical Activity: [α]20/D +60±3°, neat

(+)-Fenchone Security Information

• Prompt：warning
• Hazard Statement： H227
• Warning Statement： P210-P280-P370+P378-P403+P235-P501
• Hazardous Material transportation number：UN 1224 3/PG 3
• WGK Germany：2
• Hazard Category Code： 10
• Safety Instruction： 23-24/25
• RTECS：RB7875200
• Risk Phrases：R10
• Safety Term：S24/25
• Packing Group：III
• HazardClass：3
• PackingGroup：III
• TSCA：Yes
• Toxicity：LD50 orally in rats: 6.16 g/kg (Jenner)
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Bicyclic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Bicyclic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone